Cas no 182805-18-1 (3-Ethyl-5-methyl-piperidine)

• Product Name: 3-Ethyl-5-methyl-piperidine
• CAS No: 182805-18-1
• MF: C₈H₁₇N
• MW: 127.22728228569
• CID: 6275933
• PubChem ID: 19418244
• Update Time: 2025-10-28

3-Ethyl-5-methyl-piperidine Chemical and Physical Properties

Names and Identifiers

• 3-ETHYL-5-METHYL-PIPERIDINE
• SCHEMBL1547506
• 182805-18-1
• 3-ethyl-5-methylpiperidine
• EN300-1477596
• AKOS006376133
• SCHEMBL23593403
• 3-Ethyl-5-methyl-piperidine

• Inchi： 1S/C8H17N/c1-3-8-4-7(2)5-9-6-8/h7-9H,3-6H2,1-2H3
• InChI Key： CXIORZBAKHTXNR-UHFFFAOYSA-N
• SMILES： N1CC(C)CC(CC)C1

Computed Properties

• Exact Mass: 127.136099547g/mol
• Monoisotopic Mass: 127.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 80.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 3-Ethyl-5-methyl-piperidine

Introduction to CAS No 182805-18-1: 3-Ethyl-5-methyl-piperidine

CAS No 182805-18-1, commonly referred to as 3-Ethyl-5-methyl-piperidine, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of piperidines, which are six-membered cyclic amines with a nitrogen atom in the ring. The structure of 3-Ethyl-5-methyl-piperidine consists of a piperidine ring with an ethyl group at the third position and a methyl group at the fifth position, making it a valuable molecule for various applications.

The synthesis of 3-Ethyl-5-methyl-piperidine involves several steps, including nucleophilic substitution and ring-closing reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and enhancing purity. This has made CAS No 182805-18-1 more accessible for research and industrial applications.

In terms of chemical properties, 3-Ethyl-5-methyl-piperidine exhibits unique reactivity due to its substituted piperidine structure. The presence of the ethyl and methyl groups introduces steric effects that influence the compound's behavior in various reactions. For instance, it has shown promise as a chiral ligand in asymmetric catalysis, facilitating the synthesis of enantiomerically enriched compounds—a critical requirement in drug development.

The application of CAS No 182805-18-1 extends beyond catalysis. It has been explored as a building block in the construction of complex molecular architectures, such as polycyclic compounds and macrocycles. Recent studies have highlighted its role in developing new materials with tailored properties for applications in electronics and sensors.

One of the most exciting developments involving 3-Ethyl-5-methyl-piperidine is its potential in medicinal chemistry. Researchers have investigated its ability to modulate ion channels and receptors, which are key targets for treating neurological disorders such as epilepsy and pain conditions. Preclinical studies have demonstrated promising pharmacological profiles, paving the way for further exploration in therapeutic development.

In conclusion, CAS No 182805-18-1, or 3-Ethyl-5-methyl-piperidine, stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a valuable tool for future innovations in science and industry.